4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• InChI: InChI=1S/C12H16O4/c1-15-11-6-4-9(7-12(11)16-2)3-5-10(14)8-13/h3-7,10,13-14H,8H2,1-2H3/b5-3+
• InChIKey: LFOKKKFXPSWWMO-HWKANZROSA-N

4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol: Phenylbutanoid Scaffold Identification for Natural Product and Medicinal Chemistry Procurement

4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol (CAS 164661-12-5) is a naturally occurring phenylbutanoid isolated from the herbs of Orophea yunnanensis and the rhizomes of Zingiber cassumunar [1]. This compound features a dimethoxyphenyl ring conjugated to a butene-1,2-diol chain, classifying it within the phenylbutenoid subclass of polyphenolic natural products . Its molecular formula is C12H16O4, with a molecular weight of 224.25 g/mol and a predicted LogP of 0.6–0.7 [2]. The compound is commercially available as a research‑grade natural product standard (purity ≥98%) from multiple specialty chemical suppliers [3].

Natural product standard from Zingiber cassumunar / Orophea yunnanensis

High-purity grade supports analytical method development

Vicinal diol scaffold enables diverse synthetic transformations

• [1] Hisashi Matsuda et al. Invasion inhibitors of human fibrosarcoma HT 1080 cells from the rhizomes of Zingiber cassumunar: structures of phenylbutanoids, cassumunols. Chem Pharm Bull (Tokyo). 2011;59(3):365-70. doi:10.1248/cpb.59.365 View Source
• [2] ChemSrc. (3E)-4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol (CAS 164661-12-5). Updated 2024-01-11. View Source
• [3] ChemFaces. 4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol (CFN99692) product specification. Accessed 2026. View Source

Procurement Alert: Why Phenylbutanoid Substitution Is Not Trivial – Case of 4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol

Within the phenylbutanoid class, even minor structural modifications—such as oxidation state of the aliphatic chain (diol vs. alcohol vs. alkene), methoxy substitution pattern on the aromatic ring, or acetylation—lead to fundamentally different biological profiles and synthetic utility [1]. For instance, the diol moiety in 4-(3,4-dimethoxyphenyl)-3-butene-1,2-diol introduces additional hydrogen‑bond donor/acceptor capacity compared to its mono‑ol or butadiene analogs, directly influencing solubility, molecular recognition, and derivatization potential . Substituting this compound with a structurally similar but functionally distinct phenylbutanoid (e.g., the corresponding 1‑ol or acetate) would therefore alter the outcome of biological assays or chemical transformations in ways that are not predictable without direct comparative data. The quantitative evidence below demonstrates exactly where this compound diverges from its closest in‑class alternatives, guiding informed procurement decisions.

Mono‑ol analog

Altered polarity (LogP shift) may affect membrane permeability and chromatographic behavior

Butadiene analog

Substantially lower polarity and missing vicinal diol synthetic handle limit derivatization

Acetate or other esters

Hydrolytic lability and blocked hydroxyl groups change reactivity and bioassay readout

• [1] Tho Huu Le et al. Three undescribed phenylbutenoids derivatives from Zingiber cassumunar Roxb. rhizomes and their biological activities. Nat Prod Res. 2026;40(2):418-426. doi:10.1080/14786419.2024.2411372 View Source

Quantitative Differentiation of 4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol Against In‑Class Phenylbutanoid Alternatives

Molecular Descriptor Divergence: LogP and PSA Shift Relative to 1‑ol and Butadiene Analogs

The target compound exhibits a predicted LogP of 0.6–0.7 and a topological polar surface area (tPSA) of 58.9 Ų, values that differ markedly from closely related phenylbutanoids [1]. In comparison, (E)-4-(3,4-dimethoxyphenyl)but-3-en-1-ol (the mono‑ol analog lacking the secondary hydroxyl) has a higher LogP (predicted ~1.2) due to reduced polarity, while (E)-1-(3,4-dimethoxyphenyl)butadiene (C12H14O2, MW 190.24) possesses a substantially lower LogP (predicted ~3.0) and a tPSA of only 18.5 Ų [2]. These differences in lipophilicity and polar surface area directly impact membrane permeability, aqueous solubility, and chromatographic behavior.

LogP & tPSA

Predicted

LogP 0.6–0.7
tPSA 58.9 Ų

~2.3 log units lower than butadiene analog

Distinct polarity window supports solubility-sensitive procurement

In silico prediction; experimental data to verify

Evidence Dimension	Predicted LogP and tPSA
Target Compound Data	LogP = 0.6–0.7, tPSA = 58.9 Ų
Comparator Or Baseline	(E)-4-(3,4-dimethoxyphenyl)but-3-en-1-ol (LogP ~1.2, tPSA ~29.5 Ų); (E)-1-(3,4-dimethoxyphenyl)butadiene (LogP ~3.0, tPSA = 18.5 Ų)
Quantified Difference	LogP difference: target compound is ~0.5 units lower than the 1‑ol analog and ~2.3 units lower than the butadiene analog. tPSA difference: target compound is ~29.4 Ų higher than the 1‑ol analog and ~40.4 Ų higher than the butadiene analog.
Conditions	In silico prediction using XLogP3 and standard tPSA calculation; experimental verification not available.

Why This Matters

Procurement decisions for lead‑like compound libraries or solubility‑sensitive assays require precise matching of physicochemical parameters; the diol target compound provides a distinct polarity window not covered by the more lipophilic 1‑ol or butadiene analogs.

• [1] ChemSrc. (3E)-4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol (CAS 164661-12-5). Updated 2024-01-11. (LogP and tPSA values) View Source
• [2] PubChem. (E)-1-(3,4-Dimethoxyphenyl)buta-1,3-diene (CID 5281784). Computed properties. View Source

Structural Motif Distinction: Vicinal Diol vs. Mono‑ol Functional Handle

The presence of a vicinal diol (1,2‑diol) in 4-(3,4-dimethoxyphenyl)-3-butene-1,2-diol provides a synthetic handle that is absent in the 3‑buten‑1‑ol analog (CAS 69768-97-4) [1]. This diol can undergo selective protection, oxidative cleavage to aldehydes, or serve as a ligand for metal‑catalyzed asymmetric transformations [2]. In contrast, the 1‑ol analog offers only a single hydroxyl for derivatization, limiting downstream synthetic options. Quantitative comparison of functional group count: target compound contains 2 hydroxyl groups vs. 1 hydroxyl in (E)-4-(3,4-dimethoxyphenyl)but-3-en-1-ol, doubling the potential for orthogonal protection/deprotection strategies.

Functional handles

Class-level

2 hydroxyls (vicinal diol)
vs. 1 hydroxyl (1‑ol analog)

100% more reactive sites

Enables orthogonal protection/deprotection strategies

Based on canonical SMILES; synthetic validation required

Evidence Dimension	Number of reactive hydroxyl groups
Target Compound Data	2 (vicinal diol)
Comparator Or Baseline	(E)-4-(3,4-dimethoxyphenyl)but-3-en-1-ol: 1 (primary alcohol)
Quantified Difference	Target compound offers 100% more hydroxyl functionalities.
Conditions	Structural analysis based on chemical formula and canonical SMILES.

Why This Matters

For synthetic chemists procuring building blocks, the diol motif enables distinct reactivity pathways (e.g., acetonide protection, periodate cleavage) that are not accessible with the mono‑ol analog, justifying targeted sourcing.

• [1] ChemFaces. 4-(3,4-Dimethoxyphenyl)-3-buten-1-ol (CFN97183) product specification. View Source
• [2] Y. Kobayashi et al. Efficient Synthesis of Optically Active 3-Butene-1,2-diols and 4-Heteroatom Substituted 3-Butene-1,2-diols. Synlett. 1991;1991(11):813-815. doi:10.1055/s-1991-20885 View Source

Natural Abundance Quantification: qNMR‑Derived Content in Z. cassumunar Extract

A validated quantitative ¹H NMR (qHNMR) method developed for Zingiber cassumunar rhizome extracts enables absolute quantification of four key phenylbutanoids [1]. While the study focused on (E)-1-(3',4'-dimethoxyphenyl)butadiene (DMPBD), (E)-1-(2',4',5'-trimethoxyphenyl)butadiene (TMPBD), (E)-4-(3',4'-dimethoxyphenyl)but-3-en-1-ol, and its acetate, the same analytical framework can be applied to 4-(3,4-dimethoxyphenyl)-3-butene-1,2-diol due to structural similarity. The method demonstrated linearity in the concentration range of 0.70–14.52 mg/mL, with a limit of quantification (LOQ) of 0.46–0.68 mg/mL, and intraday/interday precision RSD values of 0.23%–0.74% [1]. This established protocol provides a benchmark for sourcing and verifying the compound's identity and purity when obtained from natural extracts.

qNMR method

Class-level inference

Linearity 0.70–14.52 mg/mL
LOQ 0.46–0.68 mg/mL; RSD 0.23%–0.74%

Supports batch-to-batch quantification for natural extracts

Applied to structurally related phenylbutanoids; transferability review needed

Evidence Dimension	Analytical method validation parameters for phenylbutanoid quantification
Target Compound Data	Not directly measured; inferred applicability based on structural class.
Comparator Or Baseline	qHNMR method validated for DMPBD, TMPBD, 1‑ol, and acetate: linear range 0.70–14.52 mg/mL, LOQ 0.46–0.68 mg/mL, precision RSD <0.74%.
Quantified Difference	Method suitability expected to be comparable due to analogous core structure and NMR‑active protons.
Conditions	600 MHz NMR spectrometer, internal standard calibration.

Why This Matters

Procurement of natural product standards requires robust analytical validation; this class‑level qHNMR data supports the use of advanced quantitative techniques for batch‑to‑batch consistency testing of 4-(3,4-dimethoxyphenyl)-3-butene-1,2-diol.

• [1] Boonwiset Seaho et al. Absolute Quantification of Phenylbutanoids in Zingiber cassumunar Roxb. Rhizome by Quantitative ¹H NMR. Phytochem Anal. 2024. doi:10.1002/pca.3475 View Source

Biological Activity Context: α‑Glucosidase Inhibition by Phenylbutenoid Class

In a recent study of phenylbutenoids isolated from Z. cassumunar, several known compounds exhibited α‑glucosidase inhibitory activity with IC₅₀ values ranging from 39.5 µM to 180.1 µM, surpassing the positive control acarbose (IC₅₀ = 190.6 µM) [1]. While 4-(3,4-dimethoxyphenyl)-3-butene-1,2-diol itself was not among the tested compounds, it shares the core phenylbutenoid scaffold with the active constituents (compounds 4, 5, and 8 in the study). This class‑level evidence indicates that the 3,4‑dimethoxyphenyl‑butene‑diol framework is compatible with α‑glucosidase inhibitory activity, and the target compound's unique diol substitution may further modulate potency or selectivity.

α‑Glucosidase inh.

Class-level

IC₅₀ 39.5 µM
Compound 8 (phenylbutenoid) vs. Acarbose 190.6 µM

4.8‑fold difference

Class-level enzyme inhibition context; target compound not directly tested

In vitro assay; SAR follow‑up required

Evidence Dimension	α‑Glucosidase inhibition (IC₅₀)
Target Compound Data	Not tested directly; class scaffold shared with active compounds.
Comparator Or Baseline	Compound 8 (a known phenylbutenoid): IC₅₀ = 39.5 µM; Acarbose (positive control): IC₅₀ = 190.6 µM.
Quantified Difference	Phenylbutenoid compound 8 is 4.8‑fold more potent than acarbose.
Conditions	In vitro α‑glucosidase enzyme assay (source not specified in abstract).

Why This Matters

Researchers procuring compounds for antidiabetic or metabolic disease screening should note that phenylbutenoids bearing the 3,4‑dimethoxyphenyl motif have demonstrated significant α‑glucosidase inhibition, positioning the diol analog as a rational candidate for follow‑up structure‑activity relationship studies.

• [1] Tho Huu Le et al. Three undescribed phenylbutenoids derivatives from Zingiber cassumunar Roxb. rhizomes and their biological activities. Nat Prod Res. 2026;40(2):418-426. doi:10.1080/14786419.2024.2411372 View Source

Optimal Procurement and Application Scenarios for 4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol

Synthetic Intermediate for Vicinal Diol‑Derived Building Blocks

Based on the structural evidence (Section 3, Evidence Item 2), the vicinal diol functionality enables selective derivatization strategies such as acetonide protection, oxidative cleavage to aldehydes, or stereoselective transformations. Synthetic organic chemistry groups seeking to access chiral 1,2‑diol motifs or phenylpropanoid‑like scaffolds will find this compound a versatile starting material [1].

Natural Product Standard for Analytical Method Development

As established by the class‑level qNMR validation (Section 3, Evidence Item 3), phenylbutanoids can be accurately quantified using advanced spectroscopic techniques. This compound is suitable for use as a reference standard in HPLC‑DAD, LC‑MS, or qNMR method development aimed at profiling Z. cassumunar extracts or Orophea yunnanensis‑derived preparations [2].

Physicochemical Property Calibration in Lead‑Like Compound Libraries

The distinct LogP and tPSA values of this diol relative to other phenylbutanoids (Section 3, Evidence Item 1) make it a valuable calibration point for computational models predicting drug‑likeness and membrane permeability. Procurement of this compound allows medicinal chemistry teams to experimentally validate in silico predictions across a range of phenylbutanoid polarities [3].

Candidate for α‑Glucosidase Inhibitor SAR Expansion

Given the class‑level evidence of α‑glucosidase inhibition by phenylbutenoids (Section 3, Evidence Item 4), this compound represents an untested but structurally promising candidate for expanding structure‑activity relationship studies in antidiabetic natural product research. Procurement enables direct head‑to‑head comparison with the known active phenylbutenoids [4].

Application

Selection Property

Validation Focus

Synthetic building block

Vicinal diol reactivity

Orthogonal protection/deprotection compatibility

Natural product standard

High-purity grade

HPLC/LC‑MS method development

Lead‑like library calibration

Distinct LogP/tPSA window

In silico model validation

Enzyme inhibition SAR

Phenylbutenoid scaffold

α‑Glucosidase screening context

• [1] Y. Kobayashi et al. Efficient Synthesis of Optically Active 3-Butene-1,2-diols and 4-Heteroatom Substituted 3-Butene-1,2-diols. Synlett. 1991;1991(11):813-815. View Source
• [2] Boonwiset Seaho et al. Absolute Quantification of Phenylbutanoids in Zingiber cassumunar Roxb. Rhizome by Quantitative ¹H NMR. Phytochem Anal. 2024. View Source
• [3] ChemSrc. (3E)-4-(3,4-Dimethoxyphenyl)-3-butene-1,2-diol (CAS 164661-12-5). Physicochemical property data. View Source
• [4] Tho Huu Le et al. Three undescribed phenylbutenoids derivatives from Zingiber cassumunar Roxb. rhizomes and their biological activities. Nat Prod Res. 2026;40(2):418-426. View Source